Cas no 400858-60-8 (Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-)

Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- structure
400858-60-8 structure
Product Name:Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
CAS No:400858-60-8
MF:C16H18ClN
MW:259.773823261261
CID:3966808
PubChem ID:21957952
Update Time:2025-04-22

Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-chloro-N-[4-(1-methylethyl)phenyl]-
    • N-(4-chlorobenzyl)-4-isopropylbenzenamine
    • [(4-chlorophenyl)methyl](4-isopropylphenyl)amine
    • SCHEMBL855985
    • 400858-60-8
    • DA-06145
    • [(4-chlorophenyl)methyl](4-isopropylphenyl) amine
    • N-(4-Chlorobenzyl)-4-isopropylaniline
    • AKOS005853754
    • XGKYWQZJPKZTNQ-UHFFFAOYSA-N
    • Inchi: 1S/C16H18ClN/c1-12(2)14-5-9-16(10-6-14)18-11-13-3-7-15(17)8-4-13/h3-10,12,18H,11H2,1-2H3
    • InChI Key: XGKYWQZJPKZTNQ-UHFFFAOYSA-N
    • SMILES: C1(CNC2=CC=C(C(C)C)C=C2)=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 259.1127773Da
  • Monoisotopic Mass: 259.1127773Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 12Ų

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